Cas no 7803-55-6 (Ammonium Vanadium Oxide)

• Product Name: Ammonium Vanadium Oxide
• CAS No: 7803-55-6
• MF: H₄NO₃V
• MW: 116.978161811829
• MDL: MFCD00011430
• CID: 47935
• PubChem ID: 24845597
• Update Time: 2025-04-19

Ammonium Vanadium Oxide Chemical and Physical Properties

Names and Identifiers

• Ammonium metavanadate
• Vanadium solution 1000 ppm
• ammonium trioxovanadate
• hydroxy(dioxo)vanadium ammoniate (1:1)
• ammonium oxido(dioxo)vanadium
• Vanadium atomic spectroscopy standard concentrate 1.00 g V
• azanium,oxido(dioxo)vanadium
• Ammonium vanadate(V)
• Ammoniumvanadate(V) ((NH4)VO3) (6CI,7CI)
• Vanadate (VO31-), ammonium (9CI)
• Vanadicacid (HVO3), ammonium salt (8CI)
• Ammonium Vanadate (VO31-)
• Ammonium metavanadate (NH4VO3)
• Ammonium monovanadate
• Ammonium trioxovanadate(1-)
• Ammonium vanadate
• Ammoniumvanadate ((NH4)VO3)
• Ammonium vanadium oxide (NH4VO3)
• Ammonium vanadium trioxide
• Ammoniummetavanadate
• Ammoniumtrioxovanadate
• Vanadate (VO31-), ammonium (1:1)
• EC 232-261-3
• Ammonium vanadate ((NH4)VO3)
• Vanadate (VO31-), ammonium
• EINECS 232-261-3
• Ammonium vanadate (VAN)
• HSDB 6310
• NSC 215196
• UNTBPXHCXVWYOI-UHFFFAOYSA-O
• MFCD00011430
• AMMONIUM VANADATE(V) [MI]
• UNII-FL85PX638G
• Vanadic acid, ammonium salt
• UN2859
• 7803-55-6
• CCRIS 4120
• RCRA waste no. P119
• Ammonium-m-vanadate
• EINECS 234-351-8
• NSC-215196
• Ammonium metavanadate [UN2859] [Poison]
• AMMONIUM VANADATE [INCI]
• Vanadic acid (HVO3), ammonium salt
• azanium;oxido(dioxo)vanadium
• Vanadate (VO3(1-)), ammonium
• AMMONIUM VANADIUM [HPUS]
• AMMONIUM METAVANADATE [HSDB]
• AKOS030228605
• RCRA waste number P119
• Ammonium vanadium oxide
• VANADIUM AMMONIUM [WHO-DD]
• AMMONIUM VANADIUM
• HSDB 6038
• FT-0689064
• FL85PX638G
• Ammonium metavanadate, 99%
• Vanadic acid (HVO3) ammonium salt
• TNFR-Fc fusion protein
• Vanadic acid (HVO3), ammonium salt (8CI)
• DTXCID8031106
• Ammonium vanadate (NH4VO3)
• 185243-69-0
• Ammonium metavanadic acid
• DTXSID1052533
• Vanadate (VO3(1-)), ammonium (1:1)
• VANADIUM AMMONIUM
• vanadiumoylol amine
• Ammonium trioxovanadate(1)
• Vanadate (VO3(1)), ammonium
• AMMONIUM VANADATE(V) ((NH4)VO3)
• 11115-67-6
• FA04101
• Ammonium Vanadium Oxide

• MDL： MFCD00011430
• Inchi： 1S/H3N.3O.V/h1H3;;;;/q;;;-1;/p+1
• InChI Key： UNTBPXHCXVWYOI-UHFFFAOYSA-O
• SMILES： [V](=O)(=O)[O-].[NH4+]

Computed Properties

• Exact Mass: 116.96300
• Monoisotopic Mass: 116.963
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 5
• Rotatable Bond Count: 0
• Complexity: 36.5
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 58.2A^2
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: nothing

Experimental Properties

• Color/Form: White crystalline powder. It is hygroscopic.
• Density: 2.32 g/cm3 at 25 °C(lit.)
• Melting Point: 200 ºC
• Boiling Point: 381.8°C at 760 mmHg
• Flash Point: Nonsense
• Refractive Index: 1.511
• PH: 7 (5.1g/l, H2O, 20℃)
• Solubility: H2O: soluble
• Water Partition Coefficient: 5.1 g/L (20 ºC)
• Stability/Shelf Life: Stable. Incompatible with strong acids, strong oxidizing agents. Protect from moisture - hygroscopic.
• PSA: 57.20000
• LogP: 0.01980
• Solubility: Soluble in hot water and dilute ammonia water, slightly soluble in cold water, insoluble in ethanol. Heating loses ammonia and water.
• Sensitiveness: Sensitive to humidity
• Merck: 14,568

Ammonium Vanadium Oxide Security Information

• Symbol:
• Signal Word：Danger
• Hazard Statement： H302,H330,H314
• Warning Statement： P260,P280,P284,P302+P350,P310,P305+P351+P338
• Hazardous Material transportation number：UN 2859 6.1/PG 2
• WGK Germany：3
• Hazard Category Code： 25-26-36/37/38
• Safety Instruction： S26-S36/37/39-S45-S37/39-S22-S28
• FLUKA BRAND F CODES：3
• RTECS：YW0875000
• Hazardous Material Identification：
• Risk Phrases：R20; R25; R36/37/38
• Packing Group：II
• Safety Term：6.1
• Storage Condition：The warehouse is ventilated and dry at low temperature, and stored and transported separately from combustibles, reductants and food
• HazardClass：6.1
• PackingGroup：II
• TSCA：Yes
• Toxicity：LD50 orally in rats: 0.16 g/kg (Smyth)
• Packing Group：II
• Hazard Level：6.1

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Mixed metal/non-metal compounds Miscellaneous mixed metal/non-metals Miscellaneous metallic oxoanionic compounds Miscellaneous metavanadates
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Catalysts and Inorganic Chemicals Inorganic Compounds Salt
• Catalysts and Inorganic Chemicals Inorganic Compounds